Cas no 1000577-44-5 (2-Amino-5-bromo-3-iodobenzonitrile)

2-Amino-5-bromo-3-iodobenzonitrile is a halogenated aromatic compound featuring both bromine and iodine substituents, along with an amino and nitrile functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple reactive sites allows for selective functionalization, enabling cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound's unique substitution pattern also facilitates the development of complex heterocyclic frameworks, making it valuable for medicinal chemistry and material science investigations.

2-Amino-5-bromo-3-iodobenzonitrile structure

1000577-44-5 structure

Product Name:2-Amino-5-bromo-3-iodobenzonitrile

CAS No:1000577-44-5

MF:C₇H₄BrIN₂

MW:322.928532600403

MDL:MFCD09800801

CID:3157518

PubChem ID:26598317

Update Time:2025-06-07

2-Amino-5-bromo-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-bromo-3-iodobenzonitrile
- CS-0340025
- AT31426
- AKOS027385732
- MFCD09800801
- FS-5063
- 1000577-44-5
- MDL： MFCD09800801
- Inchi： 1S/C7H4BrIN2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2H,11H2
- InChI Key： WAAPUHOUXZSDPT-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(C#N)=C1N)Br

Computed Properties

Exact Mass: 321.86026Da
Monoisotopic Mass: 321.86026Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 49.8Å²

2-Amino-5-bromo-3-iodobenzonitrile Pricemore >>

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